![molecular formula C22H23N3O5 B2416450 3-Phenyl-5-[1-(3,4,5-trimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole CAS No. 1787855-63-3](/img/structure/B2416450.png)
3-Phenyl-5-[1-(3,4,5-trimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-Phenyl-5-[1-(3,4,5-trimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole” is a derivative of the trimethoxyphenyl (TMP) group . The TMP group serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects . This moiety is prominently present in the molecular structures of various research studies, demonstrating remarkable multi-activity or specific targeting .
Scientific Research Applications
- Application : 3-Phenyl-5-[1-(3,4,5-trimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole has been identified as a potent inhibitor of human carbonic anhydrase XII (hCA XII) with a Ki value of 6.8 nM . This inhibition may have implications for diseases related to CA dysregulation, such as glaucoma, epilepsy, and cancer.
- Application : Compound 15 (derived from the mentioned oxadiazole) not only inhibits hCA XII but also suppresses the Wnt/β-catenin signaling pathway. It downregulates target genes (e.g., MYC, Fgf20, Sall4) and induces apoptosis markers . This dual-targeting property makes it intriguing for cancer therapy.
- Application : Compound 15 demonstrates strong inhibition of cancer cell viability, including colorectal and triple-negative breast cancer cells. It’s effective against drug-resistant cell lines (e.g., NCI/ADR-RES DOX-resistant cells) and restores sensitivity to doxorubicin (DOX) . Its broad targeting spectrum suggests potential in P-glycoprotein-overexpressing tumors.
- Application : Compound 15 restores DOX sensitivity in resistant cell lines (HT29/DX and MDCK/P-gp) and enhances DOX efficacy . This MDR-reversal property could enhance existing chemotherapy regimens.
Carbonic Anhydrase Inhibition
Wnt/β-Catenin Signaling Pathway Modulation
Anticancer Activity
Multidrug Resistance Reversal
Mechanism of Action
Target of Action
The primary targets of the compound 3-Phenyl-5-[1-(3,4,5-trimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole are hCA and Wnt/β-catenin . These targets play a crucial role in various biological processes, including cell proliferation and differentiation .
Mode of Action
3-Phenyl-5-[1-(3,4,5-trimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole interacts with its targets by suppressing the Wnt/β-catenin signaling pathway and its target genes MYC, Fgf20, and Sall4 . This interaction results in the inhibition of these targets, leading to changes in cellular processes .
Biochemical Pathways
The compound 3-Phenyl-5-[1-(3,4,5-trimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole affects the Wnt/β-catenin signaling pathway . The downstream effects of this interaction include the suppression of target genes such as MYC, Fgf20, and Sall4 . These genes play a significant role in cell proliferation and differentiation .
Result of Action
The molecular and cellular effects of 3-Phenyl-5-[1-(3,4,5-trimethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole’s action include the suppression of the Wnt/β-catenin signaling pathway and its target genes . This suppression leads to the inhibition of cell proliferation and differentiation . Additionally, the compound exhibits markers of apoptosis, including cleaved poly (ADP-ribose) polymerase and cleaved caspase-3 .
properties
IUPAC Name |
[2-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrrolidin-1-yl]-(3,4,5-trimethoxyphenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O5/c1-27-17-12-15(13-18(28-2)19(17)29-3)22(26)25-11-7-10-16(25)21-23-20(24-30-21)14-8-5-4-6-9-14/h4-6,8-9,12-13,16H,7,10-11H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOECGSSUODWFHZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)N2CCCC2C3=NC(=NO3)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.